Cas no 2586126-62-5 ((5-Bromo-2,3-difluoro-4-isopropoxyphenyl)(methyl)sulfane)

• Product Name: (5-Bromo-2,3-difluoro-4-isopropoxyphenyl)(methyl)sulfane
• CAS No: 2586126-62-5
• MF: C₁₀H₁₁BrF₂OS
• MW: 297.1595
• CID: 5077122
• Update Time: 2022-06-06

(5-Bromo-2,3-difluoro-4-isopropoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2,3-difluoro-4-isopropoxyphenyl)(methyl)sulfane

• Inchi： 1S/C10H11BrF2OS/c1-5(2)14-10-6(11)4-7(15-3)8(12)9(10)13/h4-5H,1-3H3
• InChI Key： YJJPTDYQEVEMFR-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(C(=C(C=1OC([H])(C([H])([H])[H])C([H])([H])[H])F)F)SC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 4.1
• Topological Polar Surface Area: 34.5